Cas no 7453-26-1 (Silanamine,1-methyl-N-(methyldiphenylsilyl)-1,1-diphenyl-)

Silanamine,1-methyl-N-(methyldiphenylsilyl)-1,1-diphenyl- structure
7453-26-1 structure
Product Name:Silanamine,1-methyl-N-(methyldiphenylsilyl)-1,1-diphenyl-
CAS No:7453-26-1
MF:C26H27NSi2
MW:409.670288324356
MDL:MFCD00042831
CID:576467
PubChem ID:329756133
Update Time:2025-04-19

Silanamine,1-methyl-N-(methyldiphenylsilyl)-1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Silanamine,1-methyl-N-(methyldiphenylsilyl)-1,1-diphenyl-
    • 1,1,3,3-TETRAPHENYL-1,3-DIMETHYLDISILAZANE
    • 1,3-DIMETHYL-1,1,3,3-TETRAPHENYLDISILAZANE
    • 1,1,3,3-Tetraphenyl-1,3-dimethylpropanedisilazane
    • 1,1,3,3-TETRAPHENYLDIMETHYLDISILAZANE
    • 1,3-Dimethyl-1,1,3,3-tetraphenyl-disilazan
    • 1,3-Dimethyl-1,1,3,3-tetraphenylpropanedisilazane
    • 1-methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilylamine
    • Bis(methyldiphenylsilyl)amine
    • Di(diphenylmethylsilyl)amin
    • N,N-Bis-(diphenylmethyl-silyl)-amin
    • TPDMDS
    • D5530
    • 1,3-Dimethyl-1,1,3,3-tetraphenyldisilazane, >=98.0% (NT)
    • 7453-26-1
    • MFCD00042831
    • AKOS015889171
    • SCHEMBL842862
    • DTXSID00996050
    • FT-0726983
    • D95403
    • 1,1,3,3-tetraphenyl-1,3-dimethyl-disilazane
    • EINECS 231-227-5
    • AS-76963
    • [methyl-[[methyl(diphenyl)silyl]amino]-phenylsilyl]benzene
    • NS00048008
    • 1-methyl-n-[methyl(diphenyl)silyl]-1,1-diphenylsilanamine
    • YFONAHAKNVIHPT-UHFFFAOYSA-N
    • MDL: MFCD00042831
    • Inchi: 1S/C26H27NSi2/c1-28(23-15-7-3-8-16-23,24-17-9-4-10-18-24)27-29(2,25-19-11-5-12-20-25)26-21-13-6-14-22-26/h3-22,27H,1-2H3
    • InChI Key: YFONAHAKNVIHPT-UHFFFAOYSA-N
    • SMILES: [Si](C)(C1C=CC=CC=1)(C1C=CC=CC=1)N[Si](C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 409.16800
  • Monoisotopic Mass: 409.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: Colorless crystal
  • Density: 1.07
  • Melting Point: 87-89 °C (lit.)
    87-89 °C
  • Boiling Point: 210-220 °C (0.5 mmHg)
  • Flash Point: >110°C
  • Refractive Index: 1.606
  • PSA: 12.03000
  • LogP: 3.74630
  • Solubility: Not determined

Silanamine,1-methyl-N-(methyldiphenylsilyl)-1,1-diphenyl- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • TSCA:Yes

Silanamine,1-methyl-N-(methyldiphenylsilyl)-1,1-diphenyl- Pricemore >>

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